4-[Bis(2-methylpropyl)amino]butanoic acid

• IUPAC Name: 4-[bis(2-methylpropyl)amino]butanoic acid
• InChI: InChI=1S/C12H25NO2/c1-10(2)8-13(9-11(3)4)7-5-6-12(14)15/h10-11H,5-9H2,1-4H3,(H,14,15)
• InChI Key: RQVGQNMRDVDDOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CCCC(=O)O)CC(C)C
• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol

Description

4-[Bis(2-methylpropyl)amino]butanoic acid, also known as BIS-TRIS, is a zwitterionic buffering agent commonly used in biochemistry and molecular biology research. It is a derivative of the amino acid glycine and has a pKa value of 6.5. BIS-TRIS is widely used due to its ability to maintain a stable pH in aqueous solutions over a wide range of temperatures.

Mechanism of Action

4-[Bis(2-methylpropyl)amino]butanoic acid acts as a buffering agent by accepting or donating protons in solution, thereby maintaining a stable pH. It is a zwitterionic molecule, meaning it has both a positive and negative charge, which allows it to buffer effectively over a wide pH range.
Biochemical and Physiological Effects:
4-[Bis(2-methylpropyl)amino]butanoic acid has no known biochemical or physiological effects on living organisms. It is considered to be non-toxic and is widely used in cell culture and other biological applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[Bis(2-methylpropyl)amino]butanoic acid is its ability to maintain a stable pH over a wide range of temperatures. It is also highly soluble in water, making it easy to prepare solutions of varying concentrations. However, 4-[Bis(2-methylpropyl)amino]butanoic acid has a relatively low buffering capacity compared to other buffering agents, such as Tris-HCl. It is also relatively expensive compared to other buffering agents.

Future Directions

There are several future directions for research involving 4-[Bis(2-methylpropyl)amino]butanoic acid. One potential area of research is the development of new buffering agents with higher buffering capacity and lower cost. Another area of research is the use of 4-[Bis(2-methylpropyl)amino]butanoic acid in new applications, such as drug delivery and nanotechnology. Additionally, further research is needed to fully understand the mechanism of action of 4-[Bis(2-methylpropyl)amino]butanoic acid and its effects on biological systems.

Synthesis Methods

4-[Bis(2-methylpropyl)amino]butanoic acid can be synthesized through the reaction of glycine with diisopropylamine and butyraldehyde. The reaction yields 4-[Bis(2-methylpropyl)amino]butanoic acid as a white crystalline powder with a melting point of 180-182°C.

Scientific Research Applications

4-[Bis(2-methylpropyl)amino]butanoic acid is commonly used as a buffering agent in biochemical and molecular biology research. It is used to maintain a stable pH in solutions used for protein and nucleic acid electrophoresis, enzyme assays, and cell culture. 4-[Bis(2-methylpropyl)amino]butanoic acid is also used in the preparation of biological buffers, such as Tris-HCl and Tris-acetate.